Cas no 2228471-32-5 (4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2228471-32-5
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 6227957
• PubChem ID: 165846684
• Update Time: 2025-06-08

4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one
• EN300-1992537
• 2228471-32-5

• Inchi： 1S/C11H9ClN2O2/c12-7-1-2-8-6(3-7)4-9(13-8)10-5-16-11(15)14-10/h1-4,10,13H,5H2,(H,14,15)
• InChI Key： SWFAQLDEKVYYMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1COC(N1)=O)N2

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.1Ų

Additional information on 4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228471-32-5): Properties, Applications, and Research Insights

The compound 4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228471-32-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its indole-oxazolidinone hybrid scaffold, this compound exhibits a versatile profile, making it a subject of interest for drug discovery and material science applications. Its molecular formula, C₁₁H₉ClN₂O₂, highlights the presence of a chloro-substituted indole core fused with a 1,3-oxazolidin-2-one moiety, a combination known for bioactivity.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one. Researchers are increasingly exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel therapeutics against resistant pathogens. The compound’s structure-activity relationship (SAR) is frequently queried in scientific databases, reflecting its promise in medicinal chemistry optimization.

Synthetic routes to CAS No. 2228471-32-5 often involve Pd-catalyzed cross-coupling or cyclization reactions, topics highly searched in organic synthesis forums. Its crystallographic data and solubility profiles are also critical for formulation scientists, as evidenced by frequent queries in pharmaceutical development communities. Notably, the 5-chloroindole segment contributes to enhanced lipophilicity, a property leveraged in CNS drug design.

From an industrial perspective, 4-(5-chloro-1H-indol-2-yl)-1,3-oxazolidin-2-one is explored for crop protection applications due to its potential pesticidal activity. This aligns with global interests in sustainable agriculture and reduced ecological toxicity. Analytical methods such as HPLC purity assays and LC-MS characterization are commonly associated with this compound, underscoring its need for high-precision quality control.

In conclusion, CAS No. 2228471-32-5 represents a multifaceted compound bridging drug discovery, material science, and agrochemical innovation. Its hybrid architecture and modifiable functional groups offer ample opportunities for further research, particularly in addressing unmet medical needs and environmental challenges.